Cas no 80875-07-6 ((2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide)

• Product Name: (2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide
• CAS No: 80875-07-6
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 1803991
• PubChem ID: 13362143
• Update Time: 2025-09-24

(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-N-(2,2,4,4-tetramethylthietan-3-yl)propanamide
• Propanamide,2-amino-N-(2,2,4,4-tetramethyl-3-thietanyl)-,(2R)
• (2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide
• N-(2,2,4,4-Tetramethyl-3-thietanyl)-D-alaninamide
• 2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide, (R)-
• D-ALANINE TETRAMETHYLTHIETANE AMIDE
• N-(2,2,4,4-Tetramethylthietan-3-yl)-D-alaninamide
• Alitame - Alanine Amide Impurity
• 80875-07-6
• DTXSID80538295
• SCHEMBL7672290
• (R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide
• Q27255999
• Propanamide, 2-amino-N-(2,2,4,4-tetramethyl-3-thietanyl)-, (2R)-
• UNII-311QIR6SCE
• 311QIR6SCE
• CHEBI:174096
• ALITAME - ALANINE AMIDE IMPURITY [USP-RS]

• Inchi： 1S/C10H20N2OS/c1-6(11)7(13)12-8-9(2,3)14-10(8,4)5/h6,8H,11H2,1-5H3,(H,12,13)/t6-/m1/s1
• InChI Key： VAVRZFPMKSCTDL-ZCFIWIBFSA-N
• SMILES： S1C(C)(C)C(C1(C)C)NC([C@@H](C)N)=O

Computed Properties

• Exact Mass: 287.16700
• Monoisotopic Mass: 216.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 116.50000
• LogP: 3.00800

(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport